Cas no 161158-47-0 (2-methyl-2-(methylsulfanyl)propan-1-amine)

• Product Name: 2-methyl-2-(methylsulfanyl)propan-1-amine
• CAS No: 161158-47-0
• MF: C₅H₁₃NS
• MW: 119.22842001915
• MDL: MFCD19212401
• CID: 3804885
• PubChem ID: 20763153
• Update Time: 2025-06-15

2-methyl-2-(methylsulfanyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 2-methyl-2-(methylthio)-
• 2-methyl-2-(methylsulfanyl)propan-1-amine
• CS-0217977
• EN300-95952
• SCHEMBL4688832
• AKOS006347759
• Z1203639115
• 2-methyl-2-methylsulfanylpropan-1-amine
• 2-METHYL-2-(METHYLTHIO)PROPAN-1-AMINE
• 161158-47-0
• AT13938
• F8880-5004

• MDL： MFCD19212401
• Inchi： 1S/C5H13NS/c1-5(2,4-6)7-3/h4,6H2,1-3H3
• InChI Key： LWAXRLLIANZTNW-UHFFFAOYSA-N
• SMILES： C(N)C(C)(SC)C

Computed Properties

• Exact Mass: 119.07687059Da
• Monoisotopic Mass: 119.07687059Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 52
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 168.1±23.0 °C at 760 mmHg
• Flash Point: 55.5±22.6 °C
• Vapor Pressure: 1.6±0.3 mmHg at 25°C

2-methyl-2-(methylsulfanyl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on 2-methyl-2-(methylsulfanyl)propan-1-amine

Recent Advances in the Study of 2-methyl-2-(methylsulfanyl)propan-1-amine (CAS: 161158-47-0) in Chemical Biology and Pharmaceutical Research

The compound 2-methyl-2-(methylsulfanyl)propan-1-amine (CAS: 161158-47-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfur-containing functional group, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and as a building block for more complex chemical entities. Recent studies have explored its synthesis, physicochemical properties, and biological activities, shedding light on its versatility and utility in medicinal chemistry.

One of the key areas of interest is the role of 2-methyl-2-(methylsulfanyl)propan-1-amine in the development of novel enzyme inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of inhibitors targeting cysteine proteases, which are implicated in a range of diseases, including cancer and parasitic infections. The study highlighted the compound's ability to form stable covalent bonds with the active site thiol group of these enzymes, thereby inhibiting their activity. This finding opens new avenues for the design of targeted therapies with improved specificity and reduced off-target effects.

In addition to its role in enzyme inhibition, 2-methyl-2-(methylsulfanyl)propan-1-amine has been investigated for its potential as a ligand in metal-catalyzed reactions. Research published in Organic Letters (2023) revealed that the compound can act as an effective ligand for palladium-catalyzed cross-coupling reactions, which are widely used in the synthesis of pharmaceuticals and agrochemicals. The study reported high yields and excellent selectivity when using this ligand, suggesting its potential for industrial-scale applications. This discovery could streamline the synthesis of complex molecules, reducing costs and improving efficiency in drug manufacturing processes.

Another significant development is the exploration of 2-methyl-2-(methylsulfanyl)propan-1-amine in the context of prodrug design. A recent article in Bioorganic & Medicinal Chemistry Letters (2023) described its use as a masking group for amine-containing drugs, enhancing their bioavailability and stability. The researchers demonstrated that the compound could be enzymatically cleaved in vivo, releasing the active drug moiety. This approach has particular relevance for drugs with poor oral absorption or rapid metabolism, offering a strategy to improve their pharmacokinetic profiles.

Despite these promising findings, challenges remain in the widespread adoption of 2-methyl-2-(methylsulfanyl)propan-1-amine. Issues such as scalability of synthesis, potential toxicity, and regulatory hurdles need to be addressed. Ongoing research is focused on optimizing synthetic routes to improve yield and purity, as well as conducting comprehensive toxicity studies to ensure safety. Collaborative efforts between academia and industry are essential to overcome these barriers and fully realize the compound's potential.

In conclusion, 2-methyl-2-(methylsulfanyl)propan-1-amine (CAS: 161158-47-0) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in enzyme inhibition, catalysis, and prodrug design highlight its broad utility, while ongoing studies continue to uncover new possibilities. As research progresses, this molecule is poised to play an increasingly important role in the development of innovative therapeutic agents and synthetic methodologies.